1. Home
  2. Product
  3. Main Products
  4. (1S,2S,5S,8S,9R,10R,13R,17S)-5,9-Dihydroxy-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecan-12-one
(1S,2S,5S,8S,9R,10R,13R,17S)-5,9-Dihydroxy-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecan-12-one (1S,2S,5S,8S,9R,10R,13R,17S)-5,9-Dihydroxy-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecan-12-one
Brand Name: Vulcanchem
CAS No.: 19018-46-3
VCID: VC0100572
InChI: InChI=1S/C20H28O4/c1-11-9-19-10-20(11,23)8-5-12(19)17(2)6-4-7-18(3)14(17)13(15(19)21)24-16(18)22/h12-15,21,23H,1,4-10H2,2-3H3/t12-,13+,14-,15-,17-,18+,19-,20-/m0/s1
SMILES: CC12CCCC3(C1C(C(C45C2CCC(C4)(C(=C)C5)O)O)OC3=O)C
Molecular Formula: C20H28O4
Molecular Weight: 332.4 g/mol

(1S,2S,5S,8S,9R,10R,13R,17S)-5,9-Dihydroxy-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecan-12-one

CAS No.: 19018-46-3

Main Products

VCID: VC0100572

Molecular Formula: C20H28O4

Molecular Weight: 332.4 g/mol

(1S,2S,5S,8S,9R,10R,13R,17S)-5,9-Dihydroxy-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecan-12-one - 19018-46-3

CAS No. 19018-46-3
Product Name (1S,2S,5S,8S,9R,10R,13R,17S)-5,9-Dihydroxy-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecan-12-one
Molecular Formula C20H28O4
Molecular Weight 332.4 g/mol
IUPAC Name (1S,2S,5S,8S,9R,10R,13R,17S)-5,9-dihydroxy-1,13-dimethyl-6-methylidene-11-oxapentacyclo[8.6.1.15,8.02,8.013,17]octadecan-12-one
Standard InChI InChI=1S/C20H28O4/c1-11-9-19-10-20(11,23)8-5-12(19)17(2)6-4-7-18(3)14(17)13(15(19)21)24-16(18)22/h12-15,21,23H,1,4-10H2,2-3H3/t12-,13+,14-,15-,17-,18+,19-,20-/m0/s1
Standard InChIKey URISBDQMKKJOBA-PGEXEGRFSA-N
Isomeric SMILES C[C@@]12CCC[C@@]3([C@H]1[C@H]([C@@H]([C@]45[C@H]2CC[C@](C4)(C(=C)C5)O)O)OC3=O)C
SMILES CC12CCCC3(C1C(C(C45C2CCC(C4)(C(=C)C5)O)O)OC3=O)C
Canonical SMILES CC12CCCC3(C1C(C(C45C2CCC(C4)(C(=C)C5)O)O)OC3=O)C
PubChem Compound 21593615
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19